Cas no 1030871-34-1 (Diethyl-4,5-dicyanophthalate)

• Product Name: Diethyl-4,5-dicyanophthalate
• CAS No: 1030871-34-1
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 4677537
• Update Time: 2023-08-15

Diethyl-4,5-dicyanophthalate Chemical and Physical Properties

Names and Identifiers

• diethyl-4,5-dicyanophthalate
• diethyl 4,5-dicyanophthalate
• Diethyl-4,5-dicyanophthalate

• Inchi： 1S/C14H12N2O4/c1-3-19-13(17)11-5-9(7-15)10(8-16)6-12(11)14(18)20-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： ABPYRXZVCOXCAQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(C#N)=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 426
• Topological Polar Surface Area: 100